Cas no 2167333-69-7 (2-bromobutyl 2-methoxyacetate)

• Product Name: 2-bromobutyl 2-methoxyacetate
• CAS No: 2167333-69-7
• MF: C₇H₁₃BrO₃
• MW: 225.080322027206
• CID: 6029108
• PubChem ID: 165505146
• Update Time: 2025-05-20

2-bromobutyl 2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 2-methoxyacetate
• EN300-1478610
• 2167333-69-7

• Inchi： 1S/C7H13BrO3/c1-3-6(8)4-11-7(9)5-10-2/h6H,3-5H2,1-2H3
• InChI Key： OJOGKLVSCOVHRT-UHFFFAOYSA-N
• SMILES： BrC(COC(COC)=O)CC

Computed Properties

• Exact Mass: 224.00481g/mol
• Monoisotopic Mass: 224.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromobutyl 2-methoxyacetate

2-Bromobutyl 2-Methoxyacetate: A Comprehensive Overview

2-Bromobutyl 2-Methoxyacetate, also known by its CAS number 2167333-69-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its brominated butyl group and methoxy-substituted acetate moiety, has garnered attention due to its unique chemical properties and potential uses in organic synthesis, materials science, and biotechnology. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of this compound's behavior and utility.

The structure of 2-bromobutyl 2-methoxyacetate consists of a central acetate group with a methoxy substituent at the 2-position. The butyl chain is substituted with a bromine atom at the second carbon, making it an excellent substrate for various nucleophilic substitution reactions. This feature has been exploited in recent studies to develop efficient routes for synthesizing complex molecules, including pharmaceutical intermediates and advanced materials.

In terms of physical properties, 2-bromobutyl 2-methoxyacetate exhibits a moderate boiling point and is typically found in the liquid state under standard conditions. Its solubility in common organic solvents makes it suitable for use in solution-phase reactions. Recent research has focused on optimizing reaction conditions to improve yield and selectivity when using this compound as a starting material or reagent.

The synthesis of 2-bromobutyl 2-methoxyacetate involves a multi-step process that typically begins with the bromination of a suitable alkyl chain precursor. Advanced techniques such as catalytic bromination and phase-transfer catalysis have been employed to enhance the efficiency of this step. Subsequent functionalization steps, including esterification and substitution reactions, are carefully controlled to ensure the desired product quality.

2-Bromobutyl 2-methoxyacetate finds applications in diverse areas, including polymer chemistry, where it serves as a monomer for synthesizing functional polymers with tailored properties. Recent studies have highlighted its potential as a building block for developing stimuli-responsive materials, which can respond to external stimuli such as temperature or pH changes. Additionally, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with bioactive molecules.

In the field of biotechnology, 2-bromobutyl 2-methoxyacetate has been investigated as a precursor for synthesizing bioactive compounds with potential therapeutic applications. Its role in asymmetric synthesis has been particularly noteworthy, enabling the production of enantiomerically pure compounds that are valuable in pharmaceutical research.

The environmental impact of 2-bromobutyl 2-methoxyacetate has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings have informed the development of sustainable practices for handling and disposing of this compound.

In conclusion, 2-bromobutyl 2-methoxyacetate, with its unique chemical structure and versatile properties, continues to be an important compound in modern chemistry. Ongoing research into its synthesis, applications, and environmental impact ensures that it remains at the forefront of scientific innovation.